Cas no 1805462-96-7 (2,6-Bis(trifluoromethyl)-4-fluorophenol)
1805462-96-7 structure
Product Name:2,6-Bis(trifluoromethyl)-4-fluorophenol
CAS No:1805462-96-7
MF:C8H3F7O
MW:248.097646951675
CID:4962299
Update Time:2023-08-24
2,6-Bis(trifluoromethyl)-4-fluorophenol Chemical and Physical Properties
Names and Identifiers
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- 2,6-Bis(trifluoromethyl)-4-fluorophenol
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- Inchi: 1S/C8H3F7O/c9-3-1-4(7(10,11)12)6(16)5(2-3)8(13,14)15/h1-2,16H
- InChI Key: LWTXQGDFHPLHMJ-UHFFFAOYSA-N
- SMILES: FC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 222
- XLogP3: 3.4
- Topological Polar Surface Area: 20.2
2,6-Bis(trifluoromethyl)-4-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014004297-1g |
2,6-Bis(trifluoromethyl)-4-fluorophenol |
1805462-96-7 | 97% | 1g |
1,534.70 USD | 2021-06-22 |
2,6-Bis(trifluoromethyl)-4-fluorophenol Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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